N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide

• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol
• IUPAC Name: N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]benzamide
• InChI: InChI=1S/C17H18N2O2/c1-19(2)16(20)12-13-8-10-15(11-9-13)18-17(21)14-6-4-3-5-7-14/h3-11H,12H2,1-2H3,(H,18,21)
• InChI Key: IANFVCMGCKEAAX-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)CC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2

Description

N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide, also known as DMOAPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide is not fully understood, but it is believed to act through multiple pathways. In cancer cells, N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell growth and survival. In inflammation research, N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. In neurodegenerative disease research, N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to activate the Nrf2 pathway, which is involved in antioxidant defense and cell survival.
Biochemical and Physiological Effects
N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to have various biochemical and physiological effects. In cancer cells, N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In inflammation research, N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In neurodegenerative disease research, N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to protect neurons from oxidative stress, improve cognitive function, and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide in lab experiments is its potential therapeutic applications in various fields, including cancer, inflammation, and neurodegenerative diseases. Another advantage is its relatively simple synthesis method. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

For research include further exploration of its mechanism of action, optimization of its therapeutic potential, and development of more efficient synthesis methods.

Synthesis Methods

N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide can be synthesized through a multi-step process involving the reaction of 4-aminobenzoyl chloride with 2-(dimethylamino)ethylamine, followed by the reaction with 2-bromoacetyl bromide. The final product is obtained through the reaction of the resulting intermediate with 4-nitrophenylboronic acid, followed by reduction with sodium dithionite.

Scientific Research Applications

N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been studied for its potential therapeutic applications in various fields, including cancer treatment, inflammation, and neurodegenerative diseases. In cancer research, N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation research has shown that N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disease research, N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to protect neurons from oxidative stress and improve cognitive function.